3-nitro-1-(phenylthio)dibenzo[b,f]oxepine
Overview
Description
3-nitro-1-(phenylthio)dibenzo[b,f]oxepine, also known as NPDBO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the family of dibenzoxepines, which are known for their potential as therapeutic agents for various diseases.
Mechanism of Action
The mechanism of action of 3-nitro-1-(phenylthio)dibenzo[b,f]oxepine is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways. In cancer research, this compound has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication. In addition, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. In antiviral research, this compound has been reported to inhibit the activity of reverse transcriptase, an enzyme that is essential for the replication of HIV.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In cancer research, this compound has been found to induce DNA damage and oxidative stress in cancer cells. In addition, this compound has been reported to modulate the expression of various genes involved in cell cycle regulation and apoptosis. In antiviral research, this compound has been shown to inhibit the replication of HIV and HSV by interfering with viral DNA synthesis.
Advantages and Limitations for Lab Experiments
3-nitro-1-(phenylthio)dibenzo[b,f]oxepine has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yield and purity. In addition, this compound exhibits potent anticancer, antiviral, and antibacterial activities, making it a valuable tool for drug discovery and development. However, this compound also has some limitations. It is a highly reactive compound that requires careful handling and storage. In addition, the mechanism of action of this compound is not fully understood, which limits its potential as a therapeutic agent.
Future Directions
There are several future directions for the research on 3-nitro-1-(phenylthio)dibenzo[b,f]oxepine. One potential direction is to investigate the structure-activity relationship of this compound and its derivatives to identify more potent and selective compounds for drug development. Another direction is to explore the potential of this compound as a therapeutic agent for other diseases, such as viral infections and bacterial infections. Furthermore, the mechanism of action of this compound needs to be further elucidated to fully understand its potential as a therapeutic agent.
Scientific Research Applications
3-nitro-1-(phenylthio)dibenzo[b,f]oxepine has been extensively studied for its potential as a therapeutic agent for various diseases. It has been shown to exhibit anticancer, antiviral, and antibacterial activities. In cancer research, this compound has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. In addition, this compound has been reported to inhibit the replication of human immunodeficiency virus (HIV) and herpes simplex virus (HSV). Furthermore, this compound has been shown to possess antibacterial activity against gram-positive bacteria.
Properties
IUPAC Name |
2-nitro-4-phenylsulfanylbenzo[b][1]benzoxepine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13NO3S/c22-21(23)15-12-19-17(11-10-14-6-4-5-9-18(14)24-19)20(13-15)25-16-7-2-1-3-8-16/h1-13H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZKVZCSMIAEIAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SC2=CC(=CC3=C2C=CC4=CC=CC=C4O3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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